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Compound of Interest

Compound Name: Potassium sulfate

Cat. No.: B179488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of potassium
sulfate (K₂SO₄) in various organic solvents. The information is curated for professionals in

research, scientific, and drug development fields, offering both quantitative data and detailed

experimental methodologies.

Quantitative Solubility Data
The solubility of potassium sulfate, an inorganic salt, is generally low in most organic

solvents. The following table summarizes the available quantitative data. For many common

organic solvents, potassium sulfate is considered practically insoluble.
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Organic Solvent Temperature (°C)
Solubility ( g/100 g
of solvent)

Citation

Methanol 25 0.0596 [1]

Glycerol 20 1.317 [1]

Formic Acid (95%) 21 36.5 [1]

Ethanol (40%) 40 0.16 [1]

Ethanol (absolute) - Insoluble [2]

Acetone - Insoluble [2]

Ethylene Glycol - Insoluble [1]

Carbon Disulfide - Insoluble [2]

N,N-

Dimethylformamide

(DMF)

-

No quantitative data

available; generally

considered insoluble.

Dimethyl Sulfoxide

(DMSO)
-

No quantitative data

available; generally

considered insoluble.

Acetonitrile -

No quantitative data

available; generally

considered insoluble.

[3]

Note: The solubility of potassium sulfate is significantly influenced by the presence of water.

In aqueous mixtures of organic solvents, the solubility generally decreases as the

concentration of the organic solvent increases.[4][5][6]

Experimental Protocols for Solubility Determination
A reliable and widely used method for determining the solubility of an inorganic salt like

potassium sulfate in an organic solvent is the Gravimetric Method. This method relies on the

principle of achieving a saturated solution at a constant temperature and then determining the

mass of the dissolved solute in a known mass of the solvent.
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Gravimetric Method for Solubility Determination
Objective: To determine the mass of potassium sulfate that dissolves in 100 grams of an

organic solvent at a specific temperature to form a saturated solution.

Apparatus and Materials:

Analytical balance (accurate to ±0.0001 g)

Constant temperature bath (e.g., water bath or oil bath)

Isothermal shaker

Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration setup)

Drying oven

Glassware: Erlenmeyer flasks with stoppers, beakers, volumetric flasks, pipettes

Potassium sulfate (anhydrous, analytical grade)

Organic solvent of interest (high purity)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of potassium sulfate to a known volume of the organic solvent in

an Erlenmeyer flask. The presence of undissolved solid is crucial to ensure saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a constant temperature bath equipped with an isothermal shaker.

Agitate the mixture for a sufficient period to reach equilibrium. The time required to reach

equilibrium should be determined experimentally by analyzing samples at different time

intervals until the concentration of the dissolved solute remains constant.

Sample Withdrawal and Filtration:
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Once equilibrium is reached, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear saturated solution) using

a pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation

or further dissolution.

Immediately filter the withdrawn sample using a syringe filter with a membrane compatible

with the organic solvent to remove any remaining solid particles.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer the filtered saturated solution to the pre-weighed evaporating dish and weigh it

again to determine the mass of the solution.

Carefully evaporate the solvent in a fume hood. The evaporation method will depend on

the boiling point and flammability of the solvent. A rotary evaporator or a gentle stream of

inert gas can be used.

Once the solvent is evaporated, place the evaporating dish containing the solid residue in

a drying oven at a temperature sufficient to remove any residual solvent without

decomposing the potassium sulfate (e.g., 105-110 °C).

Dry the residue to a constant weight. This is achieved by repeatedly heating, cooling in a

desiccator, and weighing until the difference between consecutive weighings is negligible.

Calculation of Solubility:

Calculate the mass of the dissolved potassium sulfate by subtracting the initial weight of

the evaporating dish from the final constant weight.

Calculate the mass of the solvent by subtracting the mass of the dissolved potassium
sulfate from the total mass of the saturated solution.

Express the solubility as grams of potassium sulfate per 100 grams of the organic

solvent.
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Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for determining the

solubility of potassium sulfate.
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1. Preparation of Saturated Solution

2. Sampling and Filtration

3. Gravimetric Analysis

4. Calculation

Add excess K₂SO₄ to organic solvent in a sealed flask

Place flask in a constant temperature bath with agitation

Allow mixture to equilibrate to saturation

Withdraw a known volume of the supernatant

Filter the sample to remove undissolved solids

Transfer filtered solution to the dish and weigh

Weigh a clean, dry evaporating dish

Evaporate the solvent

Dry the residue to a constant weight

Determine mass of dissolved K₂SO₄ and solvent

Calculate solubility (g/100g solvent)

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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